Cas no 112763-98-1 (5-(benzyloxy)-2-hexyl-3-hydroxyhexadecanoic acid)

• Product Name: 5-(benzyloxy)-2-hexyl-3-hydroxyhexadecanoic acid
• CAS No: 112763-98-1
• MF: C₂₉H₅₀O₄
• MW: 462.704909801483
• CID: 1200737
• PubChem ID: 13817931
• Update Time: 2025-04-20

5-(benzyloxy)-2-hexyl-3-hydroxyhexadecanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)-2-hexyl-3-hydroxyhexadecanoic acid
• hexadecanoic acid, 2-hexyl-3-hydroxy-5-(phenylmethoxy)-
• LogP
• (5R)-5-(benzyloxy)-3-hydroxy-2-hexylhexadecanoic acid
• 2-Hexyl-3-hydroxy-5-(phenylmethoxy)hexadecanoic acid
• 112763-98-1
• SCHEMBL8780213
• DTXSID501220369

• Inchi： 1S/C29H50O4/c1-3-5-7-9-10-11-12-13-17-21-26(33-24-25-19-15-14-16-20-25)23-28(30)27(29(31)32)22-18-8-6-4-2/h14-16,19-20,26-28,30H,3-13,17-18,21-24H2,1-2H3,(H,31,32)
• InChI Key： NYMBAVXCWMVOCP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(CCCCCCCCCCC)CC(C(C(=O)O)CCCCCC)O

Computed Properties

• Exact Mass: 462.3711
• Monoisotopic Mass: 462.37091007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 22
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 0.987
• Boiling Point: 598.4°C at 760 mmHg
• Flash Point: 184.5°C
• Refractive Index: 1.5
• PSA: 66.76
• LogP: 7.91490